Cas no 117833-71-3 (1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI))

117833-71-3 structure
Product Name:1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI)
CAS No:117833-71-3
Molecular Formula:C41H53N5O12
Molecular Weight:807.88582
CID:143437
PubChem ID:453417
1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI) Properties
Names and Identifiers
-
- [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxan-2-yl]methyl (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methy
- DTXSID10922562
- L-Leucine, N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-, 6-ester with phenylmethyl b-D-glucopyranoside
- Benzyl 6-O-[14-amino-5-benzyl-4,7,10,13-tetrahydroxy-15-(4-hydroxyphenyl)-2-(2-methylpropyl)-3,6,9,12-tetraazapentadeca-3,6,9,12-tetraenoyl]hexopyranoside
- 117833-71-3
- 1-5-b-Neoendorphin (human), 6-ester with phenylmethyl b-D-glucopyranoside
- L-Leucine, N-[N-[N-(N-L-tyrosylglycyl)glycyl]-L-phenylalanyl]-, 6-ester with phenylmethyl b-D-glucopyranoside
-
- InChIKey: ODBVLKRQCUWPLB-WGQNIUCJSA-N
- Inchi: InChI=1S/C41H53N5O12/c1-24(2)17-31(40(55)56-23-32-35(50)36(51)37(52)41(58-32)57-22-27-11-7-4-8-12-27)46-39(54)30(19-25-9-5-3-6-10-25)45-34(49)21-43-33(48)20-44-38(53)29(42)18-26-13-15-28(47)16-14-26/h3-16,24,29-32,35-37,41,47,50-52H,17-23,42H2,1-2H3,(H,43,48)(H,44,53)(H,45,49)(H,46,54)/t29-,30-,31-,32+,35+,36-,37+,41+/m0/s1
- SMILES: O=C(NCC(N[C@H](C(N[C@H](C(OC[C@H]1O[C@@H](OCC2=CC=CC=C2)[C@H](O)[C@@H](O)[C@@H]1O)=O)CC(C)C)=O)CC1=CC=CC=C1)=O)CNC([C@H](CC1=CC=C(O)C=C1)N)=O
Computed Properties
- Exact Mass: 807.36929
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Rotatable Bond Count: 21
- Monoisotopic Mass: 807.369
- Heavy Atom Count: 58
- Complexity: 1300
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 268Ų
Experimental Properties
- PSA: 268.1
- Refractive Index: 1.631
- Boiling Point: 1120.1°C at 760 mmHg
- Flash Point: 631.2°C
- Density: 1.36
1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI) Related Literature
-
1. Front cover
-
Bartlomiej Kowalczyk,István Lagzi,Bartosz A. Grzybowski Nanoscale, 2010,2, 2366-2369
-
Bi Luo,Liguang Chen,Zhaoguo Hong,Xin You,Fu-Ping Huang,He-Dong Bian,Liangliang Zhang,Shulin Zhao Chem. Commun., 2021,57, 6046-6049
-
Xingxuan Huang,Hongkang Wang,Chunming Niu,Andrey L. Rogach CrystEngComm, 2015,17, 5593-5604
-
Sara Madarshahian,Milan Pophristic Anal. Methods, 2017,9, 5009-5014
-
Simer Preet,Damanjt Singh Cannoo RSC Adv., 2015,5, 79232-79238
117833-71-3 (1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI)) Related Products
- 3351-05-1(Acid Blue 113 (Technical Grade))
- 2445-76-3(hexyl propionate)
- 3564-18-9(Chromoxane Cyanine R)
- 3331-46-2(9,10-Dihydrobenzoapyren-7(8H)-one)
- 445-83-0(4-Fluoro-2-nitroanisole)
- 2587-02-2(4-Amino-2,6-dichloropyridine)
- 104-93-8(4-Methylanisole)
- 109-04-6(2-Bromopyridine)
- 90-11-9(1-Bromonaphthalene)
- 2922-74-9(Sodium ((2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-3-hydroxytetrahydrofuran-2-yl)methyl Phosphate)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
